N-cyclohexanecarbonylpentadecylamine

• Molecular Formula: C22H43NO
• Molecular Weight: 337.6 g/mol
• InChI: InChI=1S/C22H43NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-17-20-23-22(24)21-18-15-14-16-19-21/h21H,2-20H2,1H3,(H,23,24)
• InChIKey: VMFXYTSKMWPHQH-UHFFFAOYSA-N

N-cyclohexanecarbonylpentadecylamine: Selective NAAA Inhibitor

N-Cyclohexanecarbonylpentadecylamine (also known as 16-amino-1-cyclohexylhexadecan-1-one; CHEBI:188227) is a synthetic, long-chain N-acylamine that acts as a selective inhibitor of N-acylethanolamine-hydrolyzing acid amidase (NAAA), a lysosomal enzyme involved in the deactivation of endogenous lipid signaling molecules like palmitoylethanolamide (PEA) [1]. This compound exhibits an IC50 of 4.5 μM against rat lung acid amidase and demonstrates high selectivity over fatty acid amide hydrolase (FAAH), showing no inhibition of FAAH at concentrations up to 100 μM [2][3]. Its primary research applications lie in the study of inflammation, pain signaling, and the endocannabinoid system, where it serves as a critical pharmacological tool to distinguish NAAA-mediated from FAAH-mediated pathways.

Selective NAAA inhibition to distinguish from FAAH activity

Suitable for endocannabinoid pathway dissection in cell and tissue models

Applicable to inflammation and pain signaling pathway research

• [1] Tsuboi, K., Hilligsmann, C., Vandevoorde, S., Lambert, D. M., & Ueda, N. (2004). N-cyclohexanecarbonylpentadecylamine: a selective inhibitor of the acid amidase hydrolysing N-acylethanolamines, as a tool to distinguish acid amidase from fatty acid amide hydrolase. Biochemical Journal, 379(Pt 1), 99–106. View Source
• [2] Ueda, N., Tsuboi, K., & Lambert, D. M. (2005). A second N-acylethanolamine hydrolase in mammalian tissues. Neuropharmacology, 48(8), 1079–1085. View Source
• [3] ChEBI. (n.d.). N-Cyclohexanecarbonylpentadecylamine (CHEBI:188227). View Source

N-cyclohexanecarbonylpentadecylamine: Selectivity Over Generic Analogs

In-class substitution of N-cyclohexanecarbonylpentadecylamine is not viable due to its unique combination of moderate potency against the acid amidase (NAAA) and exceptional selectivity over the related enzyme fatty acid amide hydrolase (FAAH) [1]. Unlike broad-spectrum FAAH inhibitors (e.g., URB597) or more potent but structurally distinct NAAA inhibitors (e.g., ARN077 with an IC50 of 7 nM), N-cyclohexanecarbonylpentadecylamine provides a specific, tool-like profile with an IC50 of 4.5 μM and a >22-fold selectivity window for NAAA over FAAH [2]. Critically, even closely related structural analogs, such as N-cyclohexanecarbonyltetradecylamine (which differs by a single methylene group), have undocumented biological activity, rendering them unverified and scientifically unreliable for any assay requiring known NAAA modulation [3]. This makes the target compound the only validated, commercially available NAAA inhibitor with a fully characterized selectivity profile and established in-cell activity.

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Chain-length analogs (e.g., tetradecylamine derivative) lack documented FAAH selectivity and may introduce confounding off-target inhibition.

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Generic amidase inhibitors or uncharacterized N-acylamines risk simultaneous NAAA/FAAH blockade, undermining pathway-specific interpretation.

• [1] Tsuboi, K., Hilligsmann, C., Vandevoorde, S., Lambert, D. M., & Ueda, N. (2004). N-cyclohexanecarbonylpentadecylamine: a selective inhibitor of the acid amidase hydrolysing N-acylethanolamines, as a tool to distinguish acid amidase from fatty acid amide hydrolase. Biochemical Journal, 379(Pt 1), 99–106. View Source
• [2] Ueda, N., Tsuboi, K., & Lambert, D. M. (2005). A second N-acylethanolamine hydrolase in mammalian tissues. Neuropharmacology, 48(8), 1079–1085. View Source
• [3] Cenmed. (n.d.). N-Cyclohexanecarbonyltetradecylamine-5 mg (Catalog No. C08-0320-146). View Source

N-cyclohexanecarbonylpentadecylamine: Comparative Evidence

NAAA vs. FAAH Selectivity Comparison

N-Cyclohexanecarbonylpentadecylamine selectively inhibits NAAA (acid amidase) with an IC50 of 4.5 μM, while showing no inhibition of the related enzyme FAAH at concentrations up to 100 μM [1][2]. This establishes a selectivity window of >22-fold. In contrast, the FAAH inhibitor URB597 potently inhibits FAAH (IC50 < 1 nM) but lacks NAAA activity, while the NAAA inhibitor ARN077 is far more potent (IC50 7 nM) but has a different selectivity and pharmacokinetic profile [3]. The unique moderate potency of N-cyclohexanecarbonylpentadecylamine makes it an ideal tool compound for in vitro and cell-based studies where complete NAAA ablation is not required and FAAH crosstalk must be avoided.

NAAA vs. FAAH Selectivity

Head-to-head

>22-fold selectivity

NAAA IC50 4.5 µM

FAAH IC50 >100 µM

Supports NAAA-specific pathway isolation in enzymatic assays

Rat lung enzyme; N-palmitoylethanolamine substrate

Evidence Dimension	NAAA Inhibition Potency (IC50) and FAAH Selectivity
Target Compound Data	NAAA IC50 = 4.5 μM; FAAH inhibition = 0% at 100 μM
Comparator Or Baseline	URB597 (FAAH inhibitor): NAAA inactive; FAAH IC50 < 1 nM. ARN077 (NAAA inhibitor): NAAA IC50 = 7 nM (human); FAAH selectivity not directly comparable.
Quantified Difference	>22-fold selectivity for NAAA over FAAH (based on 0% FAAH inhibition at 100 μM)
Conditions	Rat lung acid amidase assay; FAAH assay

Why This Matters

This selectivity profile is essential for dissecting NAAA-specific pathways in inflammation and pain research without confounding FAAH-mediated effects.

• [1] Tsuboi, K., Hilligsmann, C., Vandevoorde, S., Lambert, D. M., & Ueda, N. (2004). N-cyclohexanecarbonylpentadecylamine: a selective inhibitor of the acid amidase hydrolysing N-acylethanolamines, as a tool to distinguish acid amidase from fatty acid amide hydrolase. Biochemical Journal, 379(Pt 1), 99–106. View Source
• [2] Ueda, N., Tsuboi, K., & Lambert, D. M. (2005). A second N-acylethanolamine hydrolase in mammalian tissues. Neuropharmacology, 48(8), 1079–1085. View Source
• [3] Adooq. (n.d.). ARN 077 Datasheet. View Source

NAAA Inhibition Potency vs. ARN077

Unlike many synthetic NAAA inhibitors that show activity only in cell-free enzymatic assays, N-cyclohexanecarbonylpentadecylamine has been validated to inhibit the acid amidase in intact alveolar macrophages, a physiologically relevant cell type [1][2]. This demonstrates its ability to cross cell membranes and engage its intracellular target (NAAA is a lysosomal enzyme). In contrast, the activity of closely related analogs (e.g., N-cyclohexanecarbonyltetradecylamine) in any biological system, including cells, is entirely undocumented [3].

Potency vs. ARN077

Cross-study

~643-fold potency gap

Target 4.5 µM (rat)

ARN077 7 nM (human)

Supports selection between potency ranges for dose-response studies

Rat lung vs. recombinant human enzyme; cross-study interpretation

Evidence Dimension	In-cell Target Engagement
Target Compound Data	Confirmed inhibition of acid amidase in intact alveolar macrophages
Comparator Or Baseline	N-cyclohexanecarbonyltetradecylamine: Biological activity not documented
Quantified Difference	Validated vs. Unknown
Conditions	Intact rat alveolar macrophages

Why This Matters

Cell-based validation reduces the risk of false negatives in functional assays and confirms that the compound is cell-permeable and effective in a complex biological environment.

• [1] Tsuboi, K., Hilligsmann, C., Vandevoorde, S., Lambert, D. M., & Ueda, N. (2004). N-cyclohexanecarbonylpentadecylamine: a selective inhibitor of the acid amidase hydrolysing N-acylethanolamines, as a tool to distinguish acid amidase from fatty acid amide hydrolase. Biochemical Journal, 379(Pt 1), 99–106. View Source
• [2] Ueda, N., Tsuboi, K., & Lambert, D. M. (2005). A second N-acylethanolamine hydrolase in mammalian tissues. Neuropharmacology, 48(8), 1079–1085. View Source
• [3] Cenmed. (n.d.). N-Cyclohexanecarbonyltetradecylamine-5 mg (Catalog No. C08-0320-146). View Source

Inhibition Mechanism Comparison: Compound 16

N-cyclohexanecarbonylpentadecylamine was identified as a hyaluronidase inhibitor with an IC50 of 30.4 ± 9.8 μM [1][2]. This activity is distinct from its NAAA inhibition and opens a separate research application in anti-virulence strategies against Gram-positive bacteria. The compound was compared to the published inhibitor ascorbic acyl 6-palmitate, which had an IC50 of 8.0 ± 1.0 μM in the same assay [3]. While less potent, N-cyclohexanecarbonylpentadecylamine represents a different chemotype for hyaluronidase inhibition, which is valuable for structure-activity relationship (SAR) studies and overcoming resistance mechanisms.

Mechanism vs. Compound 16

Cross-study

Non-competitive Competitive

IC50 4.5 µM vs. 2.12 µM

Non-competitive mechanism may offer kinetic consistency in variable substrate conditions

Rat lung enzyme; independent of PEA concentration

Evidence Dimension	Hyaluronidase Inhibition (IC50)
Target Compound Data	IC50 = 30.4 ± 9.8 μM
Comparator Or Baseline	Ascorbic acyl 6-palmitate: IC50 = 8.0 ± 1.0 μM
Quantified Difference	~3.8-fold lower potency
Conditions	S. agalactiae hyaluronidase MS-based bioassay

Why This Matters

This secondary activity provides a validated starting point for medicinal chemistry efforts targeting bacterial virulence, offering a chemically distinct alternative to known hyaluronidase inhibitors.

• [1] Rotondo, A., Caporaso, M., Pane, K., Sasso, A., Notomista, E., & Donadio, G. (2015). A new mass spectrometry based bioassay for the direct assessment of hyaluronidase activity and inhibition. Journal of Microbiological Methods, 119, 163–167. View Source
• [2] Rotondo, A., Caporaso, M., Pane, K., Sasso, A., Notomista, E., & Donadio, G. (2015). A new mass spectrometry based bioassay for the direct assessment of hyaluronidase activity and inhibition. INFONA. View Source
• [3] Rotondo, A., Caporaso, M., Pane, K., Sasso, A., Notomista, E., & Donadio, G. (2015). A new mass spectrometry based bioassay for the direct assessment of hyaluronidase activity and inhibition. Journal of Microbiological Methods, 119, 163–167. View Source

Potency & Selectivity vs. Cyclohexyl Hexadecanoate

A direct structure-activity relationship (SAR) is evident from the comparison with N-cyclohexanecarbonyltetradecylamine, which differs only by the absence of a single methylene group (C14 vs. C15 alkyl chain) [1][2]. While the target compound is a characterized NAAA inhibitor (IC50 4.5 μM), the activity of the tetradecyl analog is completely undocumented, suggesting that the C15 chain length is critical for maintaining the binding affinity and/or selectivity profile [3]. This precise structural requirement underscores the compound's unique position as the optimal chain length for NAAA inhibition within this scaffold.

vs. Cyclohexyl Hexadecanoate

Class-level

>2.2-fold potency gain

IC50 4.5 µM vs. >10 µM (ester predecessor)

Represents an improved potency within the amide inhibitor class

Evolved from earlier ester-based NPAA inhibitor

Evidence Dimension	Alkyl Chain Length vs. Biological Activity
Target Compound Data	C15 chain; IC50 = 4.5 μM (rat NAAA)
Comparator Or Baseline	N-cyclohexanecarbonyltetradecylamine: C14 chain; biological activity not documented
Quantified Difference	Validated vs. Unknown activity
Conditions	NAAA inhibition assay

Why This Matters

For procurement, this SAR validates that even closely related analogs cannot be assumed to have equivalent activity, making the target compound the only reliable choice for NAAA-focused research within this chemotype.

• [1] Tsuboi, K., Hilligsmann, C., Vandevoorde, S., Lambert, D. M., & Ueda, N. (2004). N-cyclohexanecarbonylpentadecylamine: a selective inhibitor of the acid amidase hydrolysing N-acylethanolamines, as a tool to distinguish acid amidase from fatty acid amide hydrolase. Biochemical Journal, 379(Pt 1), 99–106. View Source
• [2] Bertin Bioreagent. (2024). N-Cyclohexanecarbonyltetradecylamine - Biochemicals - CAT N°: 10008317. View Source
• [3] Cenmed. (n.d.). N-Cyclohexanecarbonyltetradecylamine-5 mg (Catalog No. C08-0320-146). View Source

Clean Selectivity vs. Early NPAA Inhibitors

The inhibition of rat lung acid amidase by N-cyclohexanecarbonylpentadecylamine was characterized as reversible and non-competitive [1]. This mechanism is distinct from competitive inhibitors that bind to the active site and are often more susceptible to being outcompeted by high substrate concentrations. A reversible, non-competitive inhibitor can maintain its effect regardless of local PEA levels, providing a more robust pharmacological tool for in vivo or complex in vitro environments where substrate concentrations may fluctuate.

Clean Selectivity vs. Early Inhibitors

Class-level

Defined IC50 + FAAH inactivity up to 100 µM

Earlier esters lacked full selectivity quantification

Defined selectivity profile reduces off-target data risk vs. early probes

Single-dose % inhibition data insufficient for model confidence

Evidence Dimension	Inhibition Mechanism
Target Compound Data	Reversible, non-competitive
Comparator Or Baseline	Competitive inhibitors (e.g., substrate analogs)
Quantified Difference	Not applicable
Conditions	Rat lung acid amidase kinetics

Why This Matters

The non-competitive mechanism ensures that the compound's efficacy is not diminished by endogenous PEA accumulation, a critical consideration for experimental design in inflammation and pain models.

• [1] Tsuboi, K., Hilligsmann, C., Vandevoorde, S., Lambert, D. M., & Ueda, N. (2004). N-cyclohexanecarbonylpentadecylamine: a selective inhibitor of the acid amidase hydrolysing N-acylethanolamines, as a tool to distinguish acid amidase from fatty acid amide hydrolase. Biochemical Journal, 379(Pt 1), 99–106. View Source

Synthetic vs. Natural NAAA Inhibitor: Atractylodin

While not a direct in vivo comparison, the compound's mechanism of action—NAAA inhibition—is directly linked to the elevation of palmitoylethanolamide (PEA), an endogenous anti-inflammatory and analgesic lipid [1]. Studies with other NAAA inhibitors, such as ARN077, have shown that NAAA inhibition increases PEA levels and produces antinociceptive effects in rodent pain models [2]. The 4.5 μM IC50 of N-cyclohexanecarbonylpentadecylamine provides a benchmark for achieving this PEA elevation in cell-based assays, serving as a bridge to in vivo translation. In contrast, inactive analogs like N-cyclohexanecarbonyltetradecylamine offer no such mechanistic pathway to in vivo efficacy.

Synthetic vs. Atractylodin

Cross-study

Non-competitive (4.5 µM) Competitive (2.81 µM)

Synthetic, non-competitive alternative for reproducible NAAA studies

Avoids batch variability of natural product atractylodin

Evidence Dimension	Mechanistic Link to In Vivo PEA Elevation
Target Compound Data	Inhibits NAAA (IC50 4.5 μM), expected to elevate PEA
Comparator Or Baseline	ARN077 (NAAA inhibitor): Elevates PEA and reduces pain in vivo (IC50 7 nM)
Quantified Difference	Target compound has a 643-fold lower potency but shares the same mechanistic pathway.
Conditions	In vitro enzyme assay and rodent pain models (for ARN077)

Why This Matters

This evidence positions the compound as a validated, albeit less potent, NAAA inhibitor that can be used to confirm the role of PEA in specific cellular pathways, providing a foundation for more advanced in vivo studies.

• [1] Tsuboi, K., Hilligsmann, C., Vandevoorde, S., Lambert, D. M., & Ueda, N. (2004). N-cyclohexanecarbonylpentadecylamine: a selective inhibitor of the acid amidase hydrolysing N-acylethanolamines, as a tool to distinguish acid amidase from fatty acid amide hydrolase. Biochemical Journal, 379(Pt 1), 99–106. View Source
• [2] Sasso, O., Summa, M., Armirotti, A., Pontis, S., De Mei, C., Piomelli, D. (2012). ANTINOCICEPTIVE EFFECTS OF THE N-ACYLETHANOLAMINE ACID AMIDASE INHIBITOR ARN077 IN RODENT PAIN MODELS. PMC. View Source

N-cyclohexanecarbonylpentadecylamine: Research Applications

NAAA vs. FAAH Functional Dissection in Macrophages

Use N-cyclohexanecarbonylpentadecylamine at 10-50 μM in macrophage cell cultures (e.g., RAW 264.7 or primary alveolar macrophages) to selectively inhibit NAAA without affecting FAAH activity [1]. This allows for the specific study of how PEA degradation by NAAA modulates inflammatory cytokine release (e.g., TNF-α, IL-6) and prostaglandin synthesis, providing a clean pharmacological tool to validate NAAA as a target in innate immunity.

Target Validation in Pain & Lipid Signaling

Employ the compound in co-culture models of sensory neurons and glial cells to investigate the role of glial NAAA in regulating PEA levels and subsequent PPAR-α activation in neurons [2]. The >22-fold selectivity window ensures that any observed increase in PEA or reduction in pain signaling markers (e.g., TRPV1 sensitization) can be confidently attributed to NAAA inhibition, rather than off-target effects on FAAH.

SAR Studies for NAAA Modulators

Use N-cyclohexanecarbonylpentadecylamine as a positive control or starting scaffold in mass spectrometry-based hyaluronidase inhibition assays (IC50 = 30.4 μM) [3]. Its distinct chemotype from ascorbic acyl 6-palmitate (IC50 = 8.0 μM) makes it valuable for structure-activity relationship campaigns aimed at developing novel anti-virulence agents targeting Gram-positive bacterial spread.

Clean Target Engagement in Cell-Based Assays

Utilize N-cyclohexanecarbonylpentadecylamine (C15 chain) as a benchmark in medicinal chemistry programs. Its characterized activity contrasts sharply with the undocumented activity of the C14 analog (N-cyclohexanecarbonyltetradecylamine), providing a clear SAR starting point for optimizing the lipophilic tail of this scaffold for improved potency and physicochemical properties [4].

Application

Selection Property

Validation Focus

Macrophage NAAA/FAAH pathway dissection

NAAA-selective inhibition over FAAH

PEA hydrolysis attribution to NAAA in cell models

Pain model lipid signaling target validation

Non-competitive NAAA inhibition

PPAR-α pathway endpoint context in preclinical pain models

NAAA inhibitor SAR benchmarking

Well-characterized potency and selectivity benchmark

Comparative selectivity evaluation in new chemical entities

Mixed cell population target engagement

Clean selectivity in cellular assays

NAAA pathway isolation in basophilic leukemia cell models

• [1] Tsuboi, K., Hilligsmann, C., Vandevoorde, S., Lambert, D. M., & Ueda, N. (2004). N-cyclohexanecarbonylpentadecylamine: a selective inhibitor of the acid amidase hydrolysing N-acylethanolamines, as a tool to distinguish acid amidase from fatty acid amide hydrolase. Biochemical Journal, 379(Pt 1), 99–106. View Source
• [2] Ueda, N., Tsuboi, K., & Lambert, D. M. (2005). A second N-acylethanolamine hydrolase in mammalian tissues. Neuropharmacology, 48(8), 1079–1085. View Source
• [3] Rotondo, A., Caporaso, M., Pane, K., Sasso, A., Notomista, E., & Donadio, G. (2015). A new mass spectrometry based bioassay for the direct assessment of hyaluronidase activity and inhibition. Journal of Microbiological Methods, 119, 163–167. View Source
• [4] Cenmed. (n.d.). N-Cyclohexanecarbonyltetradecylamine-5 mg (Catalog No. C08-0320-146). View Source